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Compound of Interest

Compound Name: Barium iodide hexahydrate

Cat. No.: B577068

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Barium lodide, with a specific focus
on its hexahydrate form (CAS Number 13477-15-1). It covers the compound's chemical and
physical properties, detailed synthesis protocols, applications, and safety information, tailored
for professionals in research and development.

Chemical and Physical Properties

Barium iodide is an inorganic compound with the chemical formula Balz. It exists in an
anhydrous form, as well as hydrated forms, most commonly as a dihydrate and hexahydrate.[1]
These forms are white solids, with the hydrated versions being freely soluble in water, ethanol,
and acetone.[1] Like other soluble barium salts, barium iodide is toxic.[1]

Quantitative Data Summary

The following tables summarize the key quantitative properties of barium iodide and its
common hydrates.

Table 1: Physical and Chemical Properties
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Barium lodide

Barium lodide

Barium lodide

Property .
(Anhydrous) Dihydrate Hexahydrate
CAS Number 13718-50-8[1] 7787-33-9[1] 13477-15-1[1]
Molecular Formula Balz[1] Bal2-2H20 Bal2-6H20
Molar Mass 391.136 g/mol [2] 427.267 g/mol [2] 499.22 g/mol
Colorless monaoclinic
Appearance White solid[2] Colorless crystals[2] crystals or white
granular crystals[3]
Density 5.15 g/cm3[2] 5.0 g/lcm?3[2] Not specified
711 °C[2]
. . Loses water upon
Melting Point (decomposes at 740 Decomposes )
. heating([3]
C[3])
Boiling Point 2027 °C[2] Not applicable Not applicable
Neutral or slightly Neutral or slightly
7 (for aqueous ) .
pH alkaline (for aqueous alkaline (for aqueous

solution)[2]

solution)[3]

solution)[3]

Table 2: Solubility of Barium lodide in Water at Various Temperatures

Temperature (°C)

Solubility ( g/100 mL)

0 182[4]
10 201[4]
20 223[4]
30 250[4]
60 264[4]
90 291[4]
100 301[4]
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Experimental Protocols: Synthesis of Barium lodide

Barium iodide can be synthesized through several methods. The following protocols detail the
preparation of the dihydrate and anhydrous forms.

Protocol for Barium lodide Dihydrate (Bal2:2H20)
Production

This method involves a two-step synthesis followed by purification.[3][4]
Step 1: Synthesis of Ferrous lodide (Felz) Solution

o Combine iodine and iron powder in a molar ratio of 1.0:1.2-1.5 in a reaction vessel
containing water. The mass of the water should be 2-3 times the mass of the iodine.[3][4]

¢ Maintain the reaction temperature between 40-60°C with a stirring speed of 60-100 rpm for
30-50 minutes.[3][4]

e Proceed once the concentration of free iodine and iodate (I03~) are within acceptable limits,
yielding a ferrous iodide solution.[3]

Step 2: Synthesis of Barium lodide (Balz) Solution

e Add the ferrous iodide solution to a barium hydroxide solution under stirring conditions. The
molar ratio of ferrous iodide to barium hydroxide should be 1:1.[3][4] This neutralization
reaction precipitates Ferrous Hydroxide (Fe(OH)z) and forms an aqueous Balz solution.

 Boil the resulting mixture for 20 minutes.
e Adjust the pH of the solution to 8.5-9.0 using barium hydroxide.[3][4]
Step 3: Filtration, Concentration, and Drying

e Add activated carbon (2-5% of the initial iodine weight) to the reaction solution to adsorb and
remove the Fe(OH)z precipitate and other impurities.[3][4]

¢ Filter the mixture to obtain a clear Barium lodide solution.
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o Evaporate the solution at room temperature and atmospheric pressure until Balz crystals
precipitate.[3]

o Centrifuge the crystalline product to dehydrate it.

e Dry the resulting Bal2-2H20 at a temperature of 75-90°C for 60-90 minutes.[3]

Protocol for Anhydrous Barium lodide (Balz) Production

Anhydrous Balz can be prepared directly or by dehydrating the hydrated form.

Method A: Dehydration

o Heat the hydrated form (e.g., Balz-2H20).

e The dihydrate loses its two water molecules at 539°C, converting to the anhydrous salt.[3][5]
Method B: Reaction in Pyridine

e React barium hydride (BaHz) with ammonium iodide in a pyridine solution.[3][5]

» Remove the majority of the pyridine solvent via distillation.

» Remove the remaining crystalline pyridine by vacuum distillation at 150-160°C to yield
anhydrous Balz.[3][4]

Applications in Research and Development

While direct applications in drug development are not prominent, barium iodide serves as a
crucial precursor and reagent in various chemical syntheses, which is of interest to the
pharmaceutical and materials science sectors.

e Precursor for Other lodides: Barium iodide is commonly used in the manufacturing of other
iodide compounds.[3][6]

o Organometallic Chemistry: It reacts with alkyl potassium compounds to form organobarium
compounds.[1][7] These reagents can be valuable in organic synthesis for forming new
carbon-carbon bonds.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://wap.guidechem.com/question/what-is-barium-iodide-and-how--id127094.html
https://wap.guidechem.com/question/what-is-barium-iodide-and-how--id127094.html
https://wap.guidechem.com/question/what-is-barium-iodide-and-how--id127094.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12130252.htm
https://wap.guidechem.com/question/what-is-barium-iodide-and-how--id127094.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB12130252.htm
https://wap.guidechem.com/question/what-is-barium-iodide-and-how--id127094.html
https://www.chembk.com/en/chem/Barium%20iodide%20(BaI2)
https://wap.guidechem.com/question/what-is-barium-iodide-and-how--id127094.html
https://byjus.com/chemistry/barium-iodide/
https://en.wikipedia.org/wiki/Barium_iodide
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2251680.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Preparation of Active Barium Metal: Barium iodide can be reduced with lithium biphenyl to
produce a highly active form of barium metal, a useful reducing agent in certain synthetic
pathways.[1][4]

» Radiation Detection: When doped with europium, barium iodide crystals are used as
scintillators, which are essential components in radiation detection instruments for medical
imaging and nuclear physics research.[8]

Visualized Workflows and Pathways

The following diagrams illustrate the synthesis process of Barium lodide Dihydrate and its
subsequent conversion to the anhydrous form.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://en.wikipedia.org/wiki/Barium_iodide
https://www.chembk.com/en/chem/Barium%20iodide%20(BaI2)
https://www.vedantu.com/chemistry/barium-iodide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Step 1: Ferrous Iodide Synthesis
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Caption: Workflow for the Synthesis of Barium lodide Dihydrate.
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Caption: Dehydration of Barium lodide Dihydrate to Anhydrous Form.

Safety and Handling

Barium iodide is classified as hazardous. It is harmful if swallowed or inhaled.[9][10]

» Handling: Use only under a chemical fume hood. Wear appropriate personal protective
equipment (PPE), including gloves and safety glasses. Ensure adequate ventilation and
avoid dust formation.[9][11]

» Health Effects: Prolonged exposure to iodides may lead to "iodism," with symptoms including
skin rash, running nose, and headache.[10][12] As a soluble barium salt, ingestion can cause
more severe symptoms like gastroenteritis, muscular paralysis, and cardiac irregularities.[12]

o Storage: Store in a dry, well-ventilated place under an inert atmosphere. The compound is
hygroscopic, light-sensitive, and air-sensitive.[9][12] Keep containers tightly closed and away
from oxidizing agents, moisture, and light.[9][11]

» Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[9][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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